Cas no 19451-56-0 ((2r)-2,3-dihydroxy-3-methylbutanoic Acid)

• Product Name: (2r)-2,3-dihydroxy-3-methylbutanoic Acid
• CAS No: 19451-56-0
• Molecular Formula: C₅H₁₀O₄
• Molecular Weight: 134.130502223969
• MDL: MFCD19228309
• CID: 1387059
• PubChem ID: 440279

(2r)-2,3-dihydroxy-3-methylbutanoic Acid Properties

Names and Identifiers

• (2R)-2,3-Dihydroxy-3-methylbutanoic acid
• (R)-(-)-1-Indanol
• 328413_ALDRICH
• AC1ODZHN
• (R)-2,3-dihydroxyisovaleric acid
• (R)-1-hydroxyindan
• (R)-2,3-dihydro-1H-inden-1-ol
• (-)-(R)-Indan-1-ol
• 2,3-dihydro-1H-inden-1-ol
• R-(-)-1-Indanol
• AC1Q59IN
• SureCN1355960
• (R)-(-)-2,3-Dihydroxy-3-methyl-buttersaeure
• R(-)-1-Hydroxyindan
• (R)-2,3-dihydroxy-3-methylbutanoic acid
• (R)-(-)-indan-1-ol
• CHEMBL383641
• (R)-2,3-dihydroxy-3-methylbutyric acid
• R-2,3-DIHYDROXY-3-METHYL BUTANOIC ACID
• CHEBI:15684
• (R)-2,3-Dihydroxy-isovalerate
• LMFA01050453
• SCHEMBL106774
• 19451-56-0
• DTXSID301344216
• C04272
• Q27098188
• EN300-2008057
• (R)-2,3-Dihydroxy-isovaleric acid
• (R)-2,3-dihydroxy-3-methylbutanoate
• XAI

• MDL： MFCD19228309
• InChIKey： JTEYKUFKXGDTEU-VKHMYHEASA-N
• Inchi： InChI=1S/C5H10O4/c1-5(2,9)3(6)4(7)8/h3,6,9H,1-2H3,(H,7,8)/t3-/m0/s1
• SMILES： CC(C)(C(C(=O)O)O)O

Computed Properties

• Exact Mass: 134.05790880g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 134.05790880g/mol
• Heavy Atom Count: 9
• Complexity: 118
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids